Cas no 1270425-24-5 (4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol)

• Product Name: 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol
• CAS No: 1270425-24-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5158545
• Update Time: 2025-09-24

4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-(pyrrolidin-2-yl)pyridin-2-ol
• 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol
• 2(1H)-Pyridinone, 4-methyl-5-(2-pyrrolidinyl)-

• Inchi： 1S/C10H14N2O/c1-7-5-10(13)12-6-8(7)9-3-2-4-11-9/h5-6,9,11H,2-4H2,1H3,(H,12,13)
• InChI Key： HYFFGDHHIQTSFN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: -0.4
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol

4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol (CAS No. 1270425-24-5): An Overview of Its Structure, Properties, and Applications

4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol (CAS No. 1270425-24-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, physical properties, and potential applications of 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol.

The chemical structure of 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol is defined by its molecular formula C₁₁H₁₆N₂O. The compound features a pyridine ring with a pyrrolidine substituent at the 5-position and a methyl group at the 4-position, along with a hydroxyl group at the 2-position. This arrangement imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol is a solid at room temperature with a melting point of approximately 130°C. It is moderately soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. These properties are crucial for its handling and application in various experimental settings.

The biological activity of 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol has been the focus of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol can selectively inhibit certain kinases, which are key targets in cancer therapy. This selective inhibition can lead to reduced tumor growth and improved patient outcomes.

Beyond its role as an enzyme inhibitor, 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators.

In addition to its therapeutic potential, 4-Methyl-5-pyrrolidin-2-yl-pyridin-2-ol has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile structure allows it to be readily modified through various chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and other fine chemicals.

The safety profile of 4-Methyl-5-pyrrolidin-2-y-lpyridin - 2 - ol is another important aspect to consider. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, as with any new compound, thorough safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 4-Methyl - 5 - pyrrolidin - 2 - yl - pyridine - 2 - ol (CAS No. 1270425 - 24 - 5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an intriguing subject for further investigation. As research continues to uncover new applications and mechanisms of action, the future prospects for this compound appear promising.